Cas no 2172563-74-3 (1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol)

• Product Name: 1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol
• CAS No: 2172563-74-3
• MF: C₁₁H₁₉F₂NO
• MW: 219.271470308304
• CID: 6122611
• PubChem ID: 165592294
• Update Time: 2025-08-03

1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol
• EN300-1646605
• 2172563-74-3

• Inchi： 1S/C11H19F2NO/c12-11(13)7-6-9(14,8-11)10(15)4-2-1-3-5-10/h15H,1-8,14H2
• InChI Key： FQVGRYCWUCKXFM-UHFFFAOYSA-N
• SMILES： FC1(CCC(C1)(C1(CCCCC1)O)N)F

Computed Properties

• Exact Mass: 219.14347055g/mol
• Monoisotopic Mass: 219.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol

Comprehensive Overview of 1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol (CAS No. 2172563-74-3)

The compound 1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol (CAS No. 2172563-74-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclopentyl moiety and the cyclohexanol backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the fields of central nervous system (CNS) therapeutics and metabolic disorder treatments.

One of the key reasons for the growing interest in 1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol is its ability to modulate specific biological pathways. The presence of the amino group and the difluorinated cyclopentane ring enhances its binding affinity to certain enzyme targets, which is crucial for drug discovery. Recent studies have explored its role in inhibiting enzymes involved in neurodegenerative diseases, a hot topic in modern medicine. This aligns with the increasing demand for innovative treatments for conditions like Alzheimer's and Parkinson's disease.

From a synthetic chemistry perspective, CAS No. 2172563-74-3 presents intriguing challenges and opportunities. The incorporation of fluorine atoms into organic molecules is a trending area of research due to fluorine's ability to improve metabolic stability and bioavailability. This compound's difluorocyclopentyl structure is particularly noteworthy, as it combines the conformational rigidity of a cyclopentane ring with the electronic effects of fluorine substitution. Such features are highly sought after in the design of next-generation pharmaceuticals.

The cyclohexanol component of this molecule also contributes to its versatility. Cyclohexanol derivatives are widely used in asymmetric synthesis and as chiral auxiliaries, making 1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol a valuable intermediate for stereoselective reactions. This is particularly relevant given the pharmaceutical industry's focus on enantiomerically pure drugs, which often exhibit superior efficacy and safety profiles compared to their racemic counterparts.

In the context of green chemistry and sustainable drug development, this compound's potential for atom-efficient synthesis is another area of exploration. Researchers are investigating catalytic methods to produce 1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol with minimal waste generation, addressing the growing emphasis on environmentally friendly chemical processes. This aligns with broader industry trends toward sustainable pharmaceutical manufacturing.

Analytical characterization of CAS No. 2172563-74-3 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, which are critical for its intended applications. The difluorocyclopentyl moiety, in particular, exhibits distinct spectroscopic signatures that facilitate its identification and quantification.

From a commercial standpoint, the demand for 1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol is expected to rise as its applications become more apparent. Custom synthesis providers and contract research organizations (CROs) are increasingly offering this compound to support drug discovery programs. Its potential use in proteolysis targeting chimeras (PROTACs), a cutting-edge therapeutic modality, further enhances its market prospects.

In summary, 1-(1-amino-3,3-difluorocyclopentyl)cyclohexan-1-ol (CAS No. 2172563-74-3) represents a fascinating intersection of medicinal chemistry, fluorine chemistry, and drug development. Its unique structural attributes and potential biological activities position it as a compound of significant interest for researchers tackling some of today's most pressing medical challenges. As the scientific community continues to explore its properties and applications, this molecule is poised to play an important role in advancing innovative therapeutic solutions.